Cas no 168966-54-9 (3,4,5-Trifluorobenzene-1,2-diamine)

• Product name: 3,4,5-Trifluorobenzene-1,2-diamine
• CAS No: 168966-54-9
• MF: C₆H₅F₃N₂
• MW: 162.1125
• MDL: MFCD01569524
• CID: 850994
• PubChem ID: 2773958

3,4,5-Trifluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3,4,5-trifluoro-
• 1,2-DIAMINO-3,4,5-TRIFLUOROBENZENE
• 3,4,5-trifluorobenzene-1,2-diamine
• 3,4,5-Trifluoro-1,2-phenylenediamine
• 3,4,5-Trifluorophenylen-1,2-diamine
• AC1MCNPW
• AG-A-09808
• CTK0E5141
• PC3920
• SBB087575
• 1,2-Benzenediamine,3,4,5-trifluoro-(9CI)
• 3,4,5-Trifluorophenylene-1,2-diamine, 1,2-Diamino-3,4,5-trifluorobenzene
• WWDBSPRMQHYOOQ-UHFFFAOYSA-N
• 1,2-diamino-3,4,5-trifluoro-benzene
• AK439989
• AKOS025117069
• DTXSID60378797
• EN300-1194293
• 168966-54-9
• SCHEMBL899953
• SB76551
• DS-18804
• CS-0161201
• C73253
• DB-293830
• MFCD01569524
• 3,4,5-Trifluorobenzene-1,2-diamine

• MDL： MFCD01569524
• Inchi： 1S/C6H5F3N2/c7-2-1-3(10)6(11)5(9)4(2)8/h1H,10-11H2
• InChI Key： WWDBSPRMQHYOOQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C([H])=C(C=1N([H])[H])N([H])[H])F)F

Computed Properties

• Exact Mass: 162.04055
• Monoisotopic Mass: 162.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.9

Experimental Properties

• PSA: 52.04